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Introduction

Fluorescently labeled oligonucleotides are fundamental tools in molecular biology, particularly
in the field of genomics and diagnostics. Microarray technology, which allows for the
simultaneous monitoring of thousands of gene expression levels, heavily relies on the use of
fluorescently labeled probes. Cyanine 3 (Cy3) is a bright, orange-fluorescent dye that is widely
used for labeling oligonucleotides due to its high quantum yield, photostability, and compatibility
with common microarray scanners.[1][2][3]

This document provides detailed application notes and protocols for the use of Cy3
phosphoramidite in the synthesis of labeled oligonucleotide probes for microarray analysis.
Cy3 phosphoramidite is a critical reagent for the automated, solid-phase synthesis of
oligonucleotides, allowing for the direct incorporation of the Cy3 dye at a specific position within
the oligonucleotide chain, most commonly at the 5'-terminus.[4][5]

These protocols will cover the entire workflow, from oligonucleotide synthesis and labeling to
probe purification, hybridization, and data acquisition. Additionally, this document will present
key quantitative data in a structured format to aid in experimental design and troubleshooting.

Key Experimental Workflows
Oligonucleotide Labeling and Purification Workflow
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The overall process for generating Cy3-labeled microarray probes involves several key steps,

starting from the synthesis of the oligonucleotide with the incorporated dye, followed by

cleavage and deprotection, and finally, purification of the labeled probe to remove any

unreacted dye and truncated oligonucleotide sequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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microarray-probe-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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